Cas no 2679926-38-4 (rac-(3R,4R)-4-(dimethoxymethyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-(dimethoxymethyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• CAS No: 2679926-38-4
• MF: C₁₂H₁₉NO₆
• MW: 273.28236413002
• CID: 6341757
• PubChem ID: 165910647
• Update Time: 2025-06-07

rac-(3R,4R)-4-(dimethoxymethyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679926-38-4
• rac-(3R,4R)-4-(dimethoxymethyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• EN300-28283904

• Inchi： 1S/C12H19NO6/c1-4-5-19-12(16)13-6-8(10(14)15)9(7-13)11(17-2)18-3/h4,8-9,11H,1,5-7H2,2-3H3,(H,14,15)/t8-,9-/m1/s1
• InChI Key： NESOQVWMLFKCQH-RKDXNWHRSA-N
• SMILES： O(C)C([C@@H]1CN(C(=O)OCC=C)C[C@H]1C(=O)O)OC

Computed Properties

• Exact Mass: 273.12123733g/mol
• Monoisotopic Mass: 273.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 85.3Ų

Additional information on rac-(3R,4R)-4-(dimethoxymethyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid

Introduction to rac-(3R,4R)-4-(dimethoxymethyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid (CAS No. 2679926-38-4)

rac-(3R,4R)-4-(dimethoxymethyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid (CAS No. 2679926-38-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile biological activities and pharmacological properties.

The rac prefix in the name indicates that the compound is a racemic mixture, containing equal amounts of both enantiomers. The specific chiral centers at the 3 and 4 positions of the pyrrolidine ring contribute to the compound's stereochemistry, which can significantly influence its biological activity and interactions with biological targets. The presence of the dimethoxymethyl and (prop-2-en-1-yloxy)carbonyl groups further enhances the molecular complexity and functional diversity of this compound.

Recent studies have highlighted the potential of rac-(3R,4R)-4-(dimethoxymethyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, rac-(3R,4R)-4-(dimethoxymethyl)-1-[(prop-2-en-1-yloxy)carbonyl)pyrrolidine-3-carboxylic acid has shown potential as an antiviral agent. Research conducted by a team at the University of California demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is believed to be mediated through its interaction with viral proteases, thereby disrupting essential viral processes.

The structural features of rac-(3R,4R)-4-(dimethoxymethyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid also make it an attractive candidate for drug development due to its favorable pharmacokinetic properties. Studies have shown that this compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for developing effective oral medications. Furthermore, its low toxicity profile in preclinical studies suggests that it may have a wide therapeutic window, reducing the risk of adverse effects.

From a synthetic chemistry perspective, the preparation of rac-(3R,4R)-4-(dimethoxymethyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid involves several key steps. The synthesis typically begins with the formation of the pyrrolidine ring through a ring-closing metathesis reaction. Subsequent functional group manipulations are then performed to introduce the dimethoxymethyl and (prop-2-en-1-yloxy)carbonyl groups. Recent advancements in asymmetric synthesis have also enabled the preparation of enantiopure forms of this compound, which could further enhance its therapeutic potential.

In conclusion, rac-(3R,4R)-4-(dimethoxymethyl)-1-[(prop-2-en-1-yloxy)carbonyl)pyrrolidine-3-carboxylic acid (CAS No. 2679926-38-4) is a promising compound with diverse biological activities and potential applications in various therapeutic areas. Its unique structural features, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.